Cas no 148853-42-3 (2-(Trifluoromethyl)quinoxaline)

• Product Name: 2-(Trifluoromethyl)quinoxaline
• CAS No: 148853-42-3
• MF: C₉H₅F₃N₂
• MW: 198.144612073898
• MDL: MFCD06656411
• CID: 100376
• PubChem ID: 329764529
• Update Time: 2025-10-05

2-(Trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,2-(trifluoromethyl)-
• 2-(Trifluoromethyl)quinoxaline
• QUINOXALINE, 2-(TRIFLUOROMETHYL)-
• 148853-42-3
• DTXSID90438535
• 2-(Trifluoromethyl)quinoxaline, 97%
• (trifluoromethyl)quinoxaline
• AKOS005255644
• YIQVNKFWTSLVSA-UHFFFAOYSA-N
• FT-0681282
• CS-0320905
• MFCD06656411
• MS-20108
• 2-Trifluoromethylquinoxaline
• 2-Trifluoromethyl-quinoxaline
• CHEMBL3287985
• SCHEMBL1671064
• BBL100956
• STL554750

• MDL： MFCD06656411
• Inchi： 1S/C9H5F3N2/c10-9(11,12)8-5-13-6-3-1-2-4-7(6)14-8/h1-5H
• InChI Key： YIQVNKFWTSLVSA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C=CC=CC2=N1)(F)F

Computed Properties

• Exact Mass: 198.04000
• Monoisotopic Mass: 198.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 60-65 °C
• PSA: 25.78000
• LogP: 2.64860

2-(Trifluoromethyl)quinoxaline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：1
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(Trifluoromethyl)quinoxaline

Comprehensive Guide to 2-(Trifluoromethyl)quinoxaline (CAS No. 148853-42-3): Properties, Applications, and Industry Insights

2-(Trifluoromethyl)quinoxaline (CAS No. 148853-42-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. Researchers often search for "2-(Trifluoromethyl)quinoxaline synthesis" or "CAS 148853-42-3 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular framework combines a quinoxaline core with a CF3 substituent, which contributes to its electron-withdrawing characteristics. This feature is particularly exploited in materials science, where "fluorinated quinoxaline derivatives" are investigated for organic electronics. Recent studies highlight its potential in OLEDs and photovoltaic cells, aligning with the global push toward sustainable energy solutions—a hot topic in 2024.

In medicinal chemistry, 148853-42-3 serves as a precursor for kinase inhibitors and antimicrobial agents. Searches like "2-(Trifluoromethyl)quinoxaline biological activity" underscore its role in targeting resistant pathogens. Notably, its derivatization into N-heterocyclic scaffolds addresses the demand for novel antibiotics amid rising antimicrobial resistance (AMR), a critical public health concern.

From a synthetic perspective, methodologies such as palladium-catalyzed cross-coupling or nucleophilic substitution dominate discussions around "CAS 148853-42-3 preparation." Innovations in green chemistry, including solvent-free reactions, are increasingly applied to its synthesis, catering to the industry's shift toward eco-friendly practices. This aligns with ESG (Environmental, Social, and Governance) trends dominating corporate agendas.

Analytical characterization of 2-(Trifluoromethyl)quinoxaline typically involves NMR, HPLC, and mass spectrometry. Researchers frequently inquire about "148853-42-3 spectral data" or "quinoxaline derivative purity analysis," emphasizing the need for reliable quality control in high-value intermediates. Advanced techniques like cryo-EM are also being explored for structural elucidation.

Market-wise, the compound falls under the "high-performance specialty chemicals" segment, with Asia-Pacific leading production due to robust pharmaceutical manufacturing. Keywords like "2-(Trifluoromethyl)quinoxaline suppliers" and "CAS 148853-42-3 price trends" reflect procurement interests. Regulatory compliance (e.g., REACH, FDA) remains a key consideration for global trade.

Future prospects for 148853-42-3 include AI-driven molecular design and CRISPR-based bioengineering applications. As queries such as "computational modeling of fluorinated quinoxalines" gain traction, interdisciplinary approaches are expected to unlock new functionalities. Its role in bioorthogonal chemistry further positions it at the forefront of bioconjugation technologies.

In summary, 2-(Trifluoromethyl)quinoxaline (CAS No. 148853-42-3) exemplifies the convergence of synthetic innovation and industrial demand. Its versatility across therapeutics, electronics, and green chemistry ensures sustained scientific and commercial interest, making it a compound to watch in the coming decade.